Cas no 2248175-12-2 (1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-methyl (4S)-4-{[(tert-butoxy)carbonyl]amino}pentanedioate)

1,3-Dioxo-2,3-dihydro-1H-isoindol-2-yl 1-methyl (4S)-4-{[(tert-butoxy)carbonyl]amino}pentanedioate is a specialized chemical intermediate primarily used in peptide synthesis and pharmaceutical research. Its key advantages include the presence of a tert-butoxycarbonyl (Boc) protecting group, which enhances stability during synthetic processes, and the isoindole-1,3-dione moiety, which facilitates selective reactivity. The compound's chiral (4S) configuration ensures stereochemical precision, making it valuable for asymmetric synthesis. Its solubility in common organic solvents improves handling and reaction efficiency. This intermediate is particularly useful in constructing complex molecular architectures, offering controlled deprotection and coupling steps, which are critical in the development of bioactive compounds and peptidomimetics.
1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-methyl (4S)-4-{[(tert-butoxy)carbonyl]amino}pentanedioate structure
2248175-12-2 structure
Product Name:1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-methyl (4S)-4-{[(tert-butoxy)carbonyl]amino}pentanedioate
CAS No:2248175-12-2
MF:C19H22N2O8
MW:406.386585712433
CID:6005148
PubChem ID:165725536
Update Time:2025-10-30

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-methyl (4S)-4-{[(tert-butoxy)carbonyl]amino}pentanedioate Chemical and Physical Properties

Names and Identifiers

    • EN300-6522102
    • 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-methyl (4S)-4-{[(tert-butoxy)carbonyl]amino}pentanedioate
    • 2248175-12-2
    • Inchi: 1S/C19H22N2O8/c1-19(2,3)28-18(26)20-13(9-10-14(22)27-4)17(25)29-21-15(23)11-7-5-6-8-12(11)16(21)24/h5-8,13H,9-10H2,1-4H3,(H,20,26)/t13-/m0/s1
    • InChI Key: KMPYSNUNMCCKNN-ZDUSSCGKSA-N
    • SMILES: O(C(N[C@H](C(=O)ON1C(C2C=CC=CC=2C1=O)=O)CCC(=O)OC)=O)C(C)(C)C

Computed Properties

  • Exact Mass: 406.13761566g/mol
  • Monoisotopic Mass: 406.13761566g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 8
  • Heavy Atom Count: 29
  • Rotatable Bond Count: 10
  • Complexity: 660
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.9
  • Topological Polar Surface Area: 128Ų

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-methyl (4S)-4-{[(tert-butoxy)carbonyl]amino}pentanedioate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-6522102-1.0g
1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-methyl (4S)-4-{[(tert-butoxy)carbonyl]amino}pentanedioate
2248175-12-2 95.0%
1.0g
$0.0 2025-03-14

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-methyl (4S)-4-{[(tert-butoxy)carbonyl]amino}pentanedioate Related Literature

Additional information on 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-methyl (4S)-4-{[(tert-butoxy)carbonyl]amino}pentanedioate

Compound CAS No. 2248175-12-2: A Comprehensive Overview

The compound with CAS No. 2248175-12-2, known as 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-methyl (4S)-4-{[(tert-butoxy)carbonyl]amino}pentanedioate, is a highly specialized organic molecule with significant applications in the fields of pharmaceuticals and advanced chemical synthesis. This compound has garnered attention due to its unique structural features and its role in various biochemical pathways. Recent studies have highlighted its potential in drug delivery systems and as a precursor in the synthesis of complex biomolecules.

The tert-butoxy group within its structure plays a crucial role in stabilizing the molecule during synthesis and storage. This group is particularly valuable in peptide chemistry, where it serves as a protecting agent for amino groups. The pentanedioate moiety further enhances the molecule's versatility, making it a key component in the construction of bioactive compounds. Researchers have recently explored its use in the development of novel antibiotics and anticancer agents, leveraging its ability to form stable complexes with metal ions.

One of the most notable advancements involving this compound is its application in stereochemistry studies. The (4S) configuration at the pentanedioate core ensures high enantioselectivity in reactions, which is critical for producing chiral drugs with specific therapeutic effects. Recent findings from leading institutions have demonstrated that this compound can act as a chiral catalyst in asymmetric synthesis, significantly improving reaction yields and selectivity.

In terms of synthesis, the compound is typically derived from a multi-step process involving cyclization reactions and selective protection strategies. The incorporation of the isoindol ring system is achieved through a carefully controlled oxidative coupling process, which ensures the stability and functionality of the resulting product. Advanced spectroscopic techniques, including NMR and mass spectrometry, have been employed to confirm the compound's structure and purity.

The tert-butoxy carbonyl group within the molecule has also been studied for its role in modulating drug release mechanisms. Researchers have found that this group can be cleaved under specific physiological conditions, enabling controlled drug delivery systems that enhance therapeutic efficacy while minimizing side effects.

Moreover, recent computational studies have provided insights into the electronic properties of this compound, revealing its potential as a building block for functional materials such as organic semiconductors and sensors. Its ability to form hydrogen bonds and engage in π-interactions makes it an attractive candidate for supramolecular chemistry applications.

In conclusion, CAS No. 2248175-12-2 represents a cutting-edge molecule with diverse applications across multiple disciplines. Its unique structure and functional groups make it an invaluable tool in modern chemical research and development.

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